Cas no 83959-69-7 (Phenol, 4-(5-[1,1'-biphenyl]-4-yl-2-oxazolyl)-)

• Product name: Phenol, 4-(5-[1,1'-biphenyl]-4-yl-2-oxazolyl)-
• CAS No: 83959-69-7
• MF: C₂₁H₁₅NO₂
• MW: 313.3493
• CID: 668175
• PubChem ID: 136245464

Phenol, 4-(5-[1,1'-biphenyl]-4-yl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(5-[1,1'-biphenyl]-4-yl-2-oxazolyl)-
• 4-[5-(4-phenylphenyl)-3H-1,3-oxazol-2-ylidene]cyclohexa-2,5-dien-1-one
• 83959-69-7
• 4-[5-([1,1'-Biphenyl]-4-yl)-1,3-oxazol-2(3H)-ylidene]cyclohexa-2,5-dien-1-one
• DTXSID60834247

• Inchi： InChI=1S/C21H15NO2/c23-19-12-10-18(11-13-19)21-22-14-20(24-21)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-14,23H
• InChI Key： JYFITTCTXWSSJC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CN=C(O3)C4=CC=C(C=C4)O

Computed Properties

• Exact Mass: 313.110278721g/mol
• Monoisotopic Mass: 313.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų
• XLogP3: 5.9